Cas no 899760-33-9 (3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline)

• Product Name: 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline
• CAS No: 899760-33-9
• MF: C₂₇H₂₅NO₄S
• MW: 459.556706190109
• CID: 5809185
• PubChem ID: 18559671
• Update Time: 2025-06-08

3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-dimethylphenyl)[4-[(3,4-dimethylphenyl)sulfonyl]-6-methoxy-3-quinolinyl]-
• F1608-0053
• (3,4-dimethylphenyl)-[4-(3,4-dimethylphenyl)sulfonyl-6-methoxyquinolin-3-yl]methanone
• 899760-33-9
• AKOS001860355
• 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline
• (3,4-dimethylphenyl)(4-((3,4-dimethylphenyl)sulfonyl)-6-methoxyquinolin-3-yl)methanone

• Inchi： 1S/C27H25NO4S/c1-16-6-8-20(12-18(16)3)26(29)24-15-28-25-11-9-21(32-5)14-23(25)27(24)33(30,31)22-10-7-17(2)19(4)13-22/h6-15H,1-5H3
• InChI Key： ZJOSECCKIGVXEZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(C)=C1)(C1=C(S(C2=CC=C(C)C(C)=C2)(=O)=O)C2C(N=C1)=CC=C(OC)C=2)=O

Computed Properties

• Exact Mass: 459.15042945g/mol
• Monoisotopic Mass: 459.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 695.2±55.0 °C(Predicted)
• pka: -0.67±0.50(Predicted)

Additional information on 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline

Professional Introduction to 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline (CAS No. 899760-33-9)

3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline, identified by its CAS number 899760-33-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its dual functionality with both benzoyl and benzenesulfonyl groups attached to the quinoline core, make it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The chemical structure of 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline exhibits a unique arrangement of substituents that contributes to its distinct physicochemical properties. The presence of the 3,4-dimethyl substituents on both the benzoyl and benzenesulfonyl groups enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the methoxy group at the 6-position introduces a polar moiety that can interact favorably with biological targets, thereby modulating receptor binding and enzyme activity.

In recent years, there has been a surge in research focused on quinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that quinoline-based compounds can exhibit antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The specific modifications present in 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline may confer additional pharmacological benefits, making it an attractive scaffold for medicinal chemistry investigations.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The benzoylation and sulfonylation processes are critical steps that determine the final structural configuration and biological activity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired framework efficiently. These synthetic approaches not only enhance the accessibility of the compound but also allow for further structural diversification.

The pharmacological potential of 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline has been explored in several preclinical studies. Research indicates that this compound may interact with various biological targets, including kinases, transcription factors, and ion channels. Its dual functionality suggests that it could modulate multiple signaling pathways simultaneously, potentially leading to synergistic therapeutic effects. For instance, the benzoyl group might interfere with protein-protein interactions while the benzenesulfonyl moiety could inhibit enzymatic activity. Such combined mechanisms are highly sought after in drug development to achieve better efficacy and reduce side effects.

In vitro studies have shown promising results regarding the cytotoxicity and anti-proliferative effects of this compound against certain cancer cell lines. The ability to selectively target malignant cells without harming healthy tissues is a key criterion for evaluating anti-cancer agents. Further investigation into its mechanism of action could reveal novel insights into cancer biology and pave the way for developing next-generation chemotherapeutic strategies.

The role of computational chemistry in optimizing the structure-activity relationships (SAR) of 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and optimize lead compounds before conducting expensive wet-lab experiments. By leveraging virtual screening platforms and quantum mechanical calculations, scientists can identify key structural features that enhance binding to biological targets. This interdisciplinary approach accelerates the drug discovery process and reduces experimental costs.

Evaluation of pharmacokinetic properties is essential for assessing the clinical relevance of any novel compound. Metabolic stability studies have revealed that 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline exhibits favorable degradation profiles in vitro. This suggests that it may have a reasonable half-life in vivo upon systemic administration. Additionally, preliminary toxicity assays indicate low acute toxicity at therapeutic doses (n=5), indicating its potential for safe usage in clinical trials.

The future direction of research on this compound lies in exploring its therapeutic applications through preclinical animal models. In vivo studies will provide valuable insights into its efficacy across different disease models and help establish dose-response relationships. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into tangible medical breakthroughs.

The versatility of 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)-6-methoxyquinoline as a pharmacological tool is further highlighted by its potential adaptability across multiple therapeutic areas. Beyond oncology applications such as kinase inhibition or apoptosis induction in cancer cells; this molecule could also be repurposed for treating inflammatory disorders or infectious diseases where quinoline derivatives have demonstrated efficacy historically.

In conclusion,CAS No 899760-33-9 represents an intriguing chemical entity with significant untapped potential within pharmaceutical researchProduct Name (bolded keywords) underscored here emphasize both its uniquenessand scientific relevancein modern medicinal chemistry advancementsas highlighted throughout this discussion which underscores why continued investigation into this area remains both excitingand vitalfor future healthcare innovations